Cas no 4039-07-0 (N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide)

N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide structure
4039-07-0 structure
Product name:N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide
CAS No:4039-07-0
MF:C11H12I2N3O2P
MW:503.014587402344
CID:1512423
PubChem ID:199333

N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-[bis(aziridin-1-yl)phosphoryl]-3,5-diiodobenzamide
    • Benzamide, N-(bis(1-aziridinyl)phosphinyl)-3,5-diiodo-
    • BRN 1323281
    • N-(Bis(1-aziridinyl)phosphinyl)-3,5-diiodobenzamide
    • DTXSID90193379
    • 4039-07-0
    • Inchi: InChI=1S/C11H12I2N3O2P/c12-9-5-8(6-10(13)7-9)11(17)14-19(18,15-1-2-15)16-3-4-16/h5-7H,1-4H2,(H,14,17,18)
    • InChI Key: NPVMYPWUNYQMNS-UHFFFAOYSA-N
    • SMILES: C1CN1P(=O)(NC(=O)C2=CC(=CC(=C2)I)I)N3CC3

Computed Properties

  • Exact Mass: 502.87486
  • Monoisotopic Mass: 502.87566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 52.2Ų

Experimental Properties

  • PSA: 52.19

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